N-(4-bromo-2-fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C10H9BrFNO/c11-7-3-4-9(8(12)5-7)13-10(14)6-1-2-6/h3-6H,1-2H2,(H,13,14)
• InChI Key: INICEGIRYUXIQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=C(C=C(C=C2)Br)F
• Molecular Formula: C10H9BrFNO
• Molecular Weight: 258.09 g/mol

Description

N-(4-bromo-2-fluorophenyl)cyclopropanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BFC and is a cyclopropane-based amide. BFC is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 276.1 g/mol. In

Mechanism of Action

The mechanism of action of BFC is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. BFC has been shown to disrupt microtubule dynamics and induce cell cycle arrest in cancer cells. BFC has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
BFC has been shown to exhibit potent anticancer activity in vitro and in vivo. BFC has also been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy. BFC has been shown to induce cell cycle arrest and apoptosis in cancer cells by disrupting microtubule dynamics and activating the caspase pathway. BFC has also been investigated for its potential use as a molecular probe for imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of BFC is its potent anticancer activity against a variety of cancer cell lines. BFC has also been shown to have low toxicity in normal cells, making it a promising candidate for cancer therapy. However, one of the limitations of BFC is its relatively complex synthesis method, which may limit its use in large-scale production. BFC is also relatively unstable and requires careful storage and handling.

Future Directions

There are several future directions for the study of BFC. One area of research is the development of more efficient and scalable synthesis methods for BFC. Another area of research is the investigation of the mechanism of action of BFC and its potential use as a molecular probe for imaging studies. BFC may also be further developed as a potential anticancer agent, either alone or in combination with other drugs. Additionally, the use of BFC as a building block for the synthesis of novel polymers and materials may also be explored.

Synthesis Methods

The synthesis of BFC involves a multistep process that requires the use of various reagents and catalysts. The starting material for the synthesis of BFC is 4-bromo-2-fluoroaniline, which is reacted with cyclopropanecarboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the desired product. The reaction is carried out under reflux conditions, and the product is purified using column chromatography.

Scientific Research Applications

BFC has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, BFC has been shown to exhibit potent anticancer activity against a variety of cancer cell lines. BFC has also been investigated for its potential use as a molecular probe for imaging studies. In materials science, BFC has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, BFC has been used as a reagent for the synthesis of various compounds.